molecular formula C18H20N4O2 B1139404 SCH00013 CAS No. 217963-18-3

SCH00013

Cat. No. B1139404
CAS RN: 217963-18-3
M. Wt: 324.38
InChI Key:
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Description

SCH00013 is a cardiotonic agent . It primarily acts via an increase in myofibrillar Ca++ sensitivity . It has been found to have a significant Ca (2+) sensitizing effect at pH 7 . It does not have a positive chronotropic effect and has a weak PDE III inhibitory action . SCH00013 prolonged the survival in an animal heart failure model with genetic cardiomyopathy .


Molecular Structure Analysis

The molecular weight of SCH00013 is 324.38 . Its formula is C18H20N4O2 . The chemical structure of SCH00013 is (4,5-dihydro-6-[1-[2-hydroxy-2-(4-cyanophenyl)ethyl]-1,2,5,6-tetrahydropyrido-4-yl]pyridazin-3(2H)-one) .

Scientific Research Applications

  • Cardiotonic Agent SCH00013 Prolongs Survival of Cardiomyopathic Hamsters :
    • Abstract : This study investigated the effects of SCH00013, a novel cardiotonic agent with calcium-sensitizing action, on the survival of hereditary cardiomyopathic BIO 14.6 hamsters. It was found that long-term treatment with SCH00013 significantly increased survival time in these hamsters, suggesting its potential as a treatment for chronic heart failure. However, the treatment did not affect the progression of calcification and fibrosis in the ventricular wall.
    • Authors : T. Narita, R. Yui, Y. Koide, M. Sakato, S. Kawashima
    • Year : 2003
    • Journal : Journal of Cardiovascular Pharmacology
    • Details : Narita et al. (2003)

Mechanism of Action

SCH00013 is a novel Ca2+ sensitizer that elicits a moderate positive inotropic effect without significant alteration of Ca2+ transients . It acts primarily via an increase in myofibrillar Ca++ sensitivity . It does not have a positive chronotropic effect and has a weak PDE III inhibitory action .

properties

IUPAC Name

4-[1-hydroxy-2-[4-(6-oxo-4,5-dihydro-1H-pyridazin-3-yl)-3,6-dihydro-2H-pyridin-1-yl]ethyl]benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N4O2/c19-11-13-1-3-15(4-2-13)17(23)12-22-9-7-14(8-10-22)16-5-6-18(24)21-20-16/h1-4,7,17,23H,5-6,8-10,12H2,(H,21,24)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BPEKLIDKLJZYOX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(=O)NN=C1C2=CCN(CC2)CC(C3=CC=C(C=C3)C#N)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

324.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

CID 9818684

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